2-(1,4-Dioxan-2-yl)-1,3-benzothiazole
Overview
Description
2-(1,4-Dioxan-2-yl)-1,3-benzothiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known to possess unique properties that make it an attractive candidate for use in a range of scientific applications.
Mechanism of Action
The mechanism of action of 2-(1,4-Dioxan-2-yl)-1,3-benzothiazole is not fully understood. However, studies have shown that this compound exerts its antitumor activity by inhibiting the activity of certain enzymes that are involved in tumor growth. Additionally, it has also been shown to induce apoptosis (programmed cell death) in cancer cells, thereby preventing their proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in the metabolism of cancer cells, thereby preventing their growth. Additionally, it has also been shown to possess antioxidant activity, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1,4-Dioxan-2-yl)-1,3-benzothiazole in lab experiments is its potent antitumor activity. This compound has been shown to inhibit the growth of several types of cancer cells, making it an attractive candidate for use in cancer research. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-(1,4-Dioxan-2-yl)-1,3-benzothiazole. One of the most promising directions is the development of new drugs based on this compound. Studies have shown that this compound possesses potent antitumor activity and can be used in the treatment of cancer. Additionally, this compound has also been shown to possess antimicrobial activity, making it a potential candidate for use in the development of new antibiotics. Another future direction is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound exerts its antitumor and antimicrobial activity. Finally, the synthesis of new derivatives of this compound could lead to the development of more potent and selective drugs.
Scientific Research Applications
2-(1,4-Dioxan-2-yl)-1,3-benzothiazole has been the subject of several scientific studies due to its potential applications in various fields. One of the most promising applications of this compound is in the development of new drugs. Studies have shown that this compound possesses potent antitumor activity and can be used in the treatment of cancer. Additionally, this compound has also been shown to possess antimicrobial activity, making it a potential candidate for use in the development of new antibiotics.
properties
IUPAC Name |
2-(1,4-dioxan-2-yl)-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2S/c1-2-4-10-8(3-1)12-11(15-10)9-7-13-5-6-14-9/h1-4,9H,5-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMBQSSCCGVRHSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CO1)C2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dibenzo[b,d]furan-3,7-dicarbonitrile](/img/structure/B3260984.png)
![3-Methylimidazo[1,2-a]pyrimidine](/img/structure/B3261007.png)
